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Compound of Interest

Compound Name: Drazoxolon

Cat. No.: B1670939

For Immediate Implementation: Essential Safety and Operational Protocols for Drazoxolon

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Drazoxolon. Adherence to these procedural
guidelines is mandatory to ensure a safe laboratory environment and prevent exposure to this

toxic compound.

Drazoxolon is a fungicide classified as highly toxic and an environmental hazard.[1][2] Acute
oral toxicity and significant risk to aquatic life necessitate stringent handling protocols.[1][2] The
following information outlines the required personal protective equipment (PPE), step-by-step
operational procedures, and disposal plans.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against Drazoxolon exposure. The
following table summarizes the required equipment for all personnel handling this compound.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1670939?utm_src=pdf-interest
https://www.benchchem.com/product/b1670939?utm_src=pdf-body
https://www.benchchem.com/product/b1670939?utm_src=pdf-body
https://www.benchchem.com/product/b1670939?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Drazoxolon
https://www.toxno.com.au/toxins/substance_id_21883.html
https://pubchem.ncbi.nlm.nih.gov/compound/Drazoxolon
https://www.toxno.com.au/toxins/substance_id_21883.html
https://www.benchchem.com/product/b1670939?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670939?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

PPE Category Specifications Rationale
Chemical-resistant gloves To prevent dermal absorption,

Hand Protection (Nitrile, Neoprene, or Butyl which is a primary route of
rubber) exposure.

Safety glasses with side
i ) ) To protect eyes from splashes
Eye Protection shields or chemical splash

| or aerosolized particles.
goggles

NIOSH-approved air-purifying Required when handling the

) ) respirator with organic vapor powder form or when there is a
Respiratory Protection ) ] ]
(OV) cartridges and P100 risk of aerosol generation.
particulate filters Drazoxolon is toxic if inhaled.

Disposable coveralls or a lab o
To prevent contamination of

Body Protection coat worn over personal ) ]
) personal clothing and skin.
clothing
) Standard laboratory practice to
Foot Protection Closed-toe shoes

protect feet from spills.

Operational Plan: From Receipt to Disposal

A systematic approach to handling Drazoxolon minimizes the risk of accidental exposure and
environmental contamination. The following workflow must be followed:

[EEN

. Preparation and Planning:

» Risk Assessment: Before handling, all personnel must review the Safety Data Sheet (SDS)
and be familiar with the hazards of Drazoxolon.

o Designated Area: All work with Drazoxolon must be conducted in a designated area, such
as a chemical fume hood, to control airborne particles.

o Emergency Preparedness: Ensure that an eyewash station, safety shower, and a spill kit are
readily accessible. All personnel must be trained in emergency procedures.

2. Handling Procedures:
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Personal Protective Equipment: Don all required PPE as specified in the table above before
entering the designated handling area.

Weighing and Aliquoting: When handling the solid form, conduct all weighing and aliquoting
procedures within a certified chemical fume hood to prevent inhalation of the powder.

Solution Preparation: When preparing solutions, add Drazoxolon to the solvent slowly to
avoid splashing.

Avoid Contamination: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly
after handling Drazoxolon, even if gloves were worn.

. Spill Management:
Evacuation: In the event of a large spill, evacuate the immediate area.
Containment: For small spills, contain the material using absorbent pads from the spill kit.

Cleanup: Wearing appropriate PPE, carefully clean the contaminated area. For solid spills,
gently sweep or vacuum with a HEPA-filtered vacuum. For liquid spills, use an absorbent
material.

Decontamination: Decontaminate the spill area with a suitable laboratory detergent and
water.[3] For highly contaminated surfaces, a 10% bleach solution may be used, followed by
a water rinse.

Waste Disposal: All cleanup materials must be disposed of as hazardous waste.

Disposal Plan

Proper disposal of Drazoxolon and associated waste is critical to prevent environmental
contamination.

» Waste Segregation: All Drazoxolon waste, including empty containers, contaminated PPE,
and cleanup materials, must be collected in a designated, labeled hazardous waste
container.
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o Container Management: Waste containers must be kept closed and stored in a secondary
containment bin in a well-ventilated area.

e Regulatory Compliance: Disposal of Drazoxolon waste must be in accordance with local,
state, and federal regulations. Contact your institution's environmental health and safety
(EHS) department for specific disposal procedures. Never pour Drazoxolon waste down the

drain.

Emergency First Aid Procedures

Immediate and appropriate first aid is crucial in the event of an exposure.

Exposure Route First Aid Procedure

Immediately flush eyes with copious amounts of
Eye Contact water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Immediately remove contaminated clothing and
Skin Contact wash the affected area with soap and water.

Seek medical attention if irritation persists.

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

Inhalation . e .
stopped, begin artificial respiration. Seek
immediate medical attention.
Do not induce vomiting. Rinse the mouth with
Ingestion water. Seek immediate medical attention and

provide the SDS to the medical personnel.

GHS Classification for Drazoxolon

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for hazard communication.
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Hazard Class Hazard Category Signal Word Hazard Statement
o H301: Toxic if

Acute toxicity, Oral Category 3 Danger

swallowed
Hazardous to the )

) ] ) H400: Very toxic to

aquatic environment, Category 1 Warning o

aquatic life
short-term (acute)
Hazardous to the H410: Very toxic to
aquatic environment, Category 1 Warning aquatic life with long

long-term (chronic)

lasting effects

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of Drazoxolon in a

laboratory setting.

Post-Handling & Decontamination

Click to download full resolution via product page

Caption: Workflow for the safe handling of Drazoxolon, from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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